Cas no 1261750-21-3 (6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid)

6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid structure
1261750-21-3 structure
Product Name:6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid
CAS No:1261750-21-3
MF:C14H8F4O2
MW:284.205738067627
MDL:MFCD18321763
CID:2761319
PubChem ID:53227613
Update Time:2025-04-21

6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18321763
    • 6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid, 95%
    • 6-FLUORO-2-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • 3-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid
    • 3-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
    • 1261750-21-3
    • DTXSID70691146
    • A1-60125
    • 6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid
    • MDL: MFCD18321763
    • Inchi: 1S/C14H8F4O2/c15-11-6-2-5-10(12(11)13(19)20)8-3-1-4-9(7-8)14(16,17)18/h1-7H,(H,19,20)
    • InChI Key: RAGQTTIQCNIRNX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 284.04604214Da
  • Monoisotopic Mass: 284.04604214Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

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